Cas no 1489110-06-6 (N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1489110-06-6
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5404575
• Update Time: 2025-06-08

N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxan-2-ylmethyl)-2H-triazole-4-carboxamide
• N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C8H12N4O3/c13-8(7-4-10-12-11-7)9-3-6-5-14-1-2-15-6/h4,6H,1-3,5H2,(H,9,13)(H,10,11,12)
• InChI Key： ZEPXQAAAVKQYHQ-UHFFFAOYSA-N
• SMILES： N1=CC(C(NCC2COCCO2)=O)=NN1

Computed Properties

• Exact Mass: 212.091
• Monoisotopic Mass: 212.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide

Introduction to N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1489110-06-6)

N-[(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1489110-06-6, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its combination of a 1,4-dioxane moiety and a 1H-1,2,3-triazole ring system, make it a valuable candidate for further investigation in medicinal chemistry.

The N-(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide structure is characterized by its rigid framework, which can enhance the binding affinity and selectivity of the molecule towards biological targets. This structural motif has been extensively studied for its potential applications in drug design due to its ability to interact with various enzymes and receptors. The presence of the carboxamide group further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The 1H-1,2,3-triazole scaffold is particularly noteworthy as it is known for its broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the 1H-1,2,3-triazole ring into the molecular structure of N-(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide not only enhances its potential therapeutic value but also opens up new avenues for structural optimization.

The 1,4-dioxane moiety in this compound plays a crucial role in stabilizing the overall structure and influencing its solubility characteristics. This feature is particularly important in pharmaceutical applications where solubility can significantly impact drug bioavailability and efficacy. The combination of the 1,4-dioxane and triazole units provides a unique chemical profile that distinguishes this compound from other similar molecules.

Recent studies have highlighted the potential of N-(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide as a lead compound for the development of new drugs. Researchers have been exploring its interactions with various biological targets using computational modeling and experimental techniques. These studies have revealed promising results regarding its ability to modulate key cellular processes involved in disease pathogenesis.

The pharmacological properties of this compound are further enhanced by its ability to undergo selective modifications without losing its core biological activity. This flexibility makes it an attractive candidate for structure-based drug design approaches. By leveraging the unique structural features of N-(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide, scientists can develop derivatives with improved pharmacokinetic profiles and reduced side effects.

In conclusion, N-(1,4-dioxan-2-yl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1489110-06) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.